Cas no 56875-76-4 (4-Pyrimidinecarboxylicacid, 1-butyl-1,2,3,6-tetrahydro-2,6-dioxo-)

• Product Name: 4-Pyrimidinecarboxylicacid, 1-butyl-1,2,3,6-tetrahydro-2,6-dioxo-
• CAS No: 56875-76-4
• MF: C₉H₁₂N₂O₄
• MW: 212.202582359314
• CID: 383734
• PubChem ID: 314550
• Update Time: 2025-04-19

4-Pyrimidinecarboxylicacid, 1-butyl-1,2,3,6-tetrahydro-2,6-dioxo- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylicacid, 1-butyl-1,2,3,6-tetrahydro-2,6-dioxo-
• 3-butyl-2,4-dioxo-1H-pyrimidine-6-carboxylic acid
• 1-butyl-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carboxylic acid
• 3-n-Butylorotsaeure
• AC1L7PUJ
• CTK1H4526
• NSC232467
• 1-Butyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylic acid
• NSC-232467
• DTXSID20310830
• 56875-76-4

• Inchi： 1S/C9H12N2O4/c1-2-3-4-11-7(12)5-6(8(13)14)10-9(11)15/h5H,2-4H2,1H3,(H,10,15)(H,13,14)
• InChI Key： BWEWKWLVCWDTLP-UHFFFAOYSA-N
• SMILES： O=C1NC(C(=O)O)=CC(N1CCCC)=O

Computed Properties

• Exact Mass: 212.07976
• Monoisotopic Mass: 212.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• Density: 1.32
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.533
• PSA: 86.71
• LogP: 0.03490